Cas no 2248381-13-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1H-pyrrole-2-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2248381-13-5
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1H-pyrrole-2-carboxylate
- EN300-6514010
-
- Inchi: 1S/C15H12N2O4/c1-8-7-9(2)16-12(8)15(20)21-17-13(18)10-5-3-4-6-11(10)14(17)19/h3-7,16H,1-2H3
- InChI Key: DGWWIOOLGVNNFQ-UHFFFAOYSA-N
- SMILES: O(C(C1=C(C)C=C(C)N1)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 284.07970687g/mol
- Monoisotopic Mass: 284.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 79.5Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1H-pyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6514010-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1H-pyrrole-2-carboxylate |
2248381-13-5 | 0.1g |
$212.0 | 2023-05-23 | ||
| Enamine | EN300-6514010-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1H-pyrrole-2-carboxylate |
2248381-13-5 | 0.25g |
$222.0 | 2023-05-23 | ||
| Enamine | EN300-6514010-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1H-pyrrole-2-carboxylate |
2248381-13-5 | 0.5g |
$232.0 | 2023-05-23 | ||
| Enamine | EN300-6514010-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1H-pyrrole-2-carboxylate |
2248381-13-5 | 1g |
$241.0 | 2023-05-23 | ||
| Enamine | EN300-6514010-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1H-pyrrole-2-carboxylate |
2248381-13-5 | 2.5g |
$474.0 | 2023-05-23 | ||
| Enamine | EN300-6514010-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1H-pyrrole-2-carboxylate |
2248381-13-5 | 5g |
$701.0 | 2023-05-23 | ||
| Enamine | EN300-6514010-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1H-pyrrole-2-carboxylate |
2248381-13-5 | 10g |
$1040.0 | 2023-05-23 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1H-pyrrole-2-carboxylate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1H-pyrrole-2-carboxylate
Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1H-pyrrole-2-carboxylate (CAS: 2248381-13-5)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1H-pyrrole-2-carboxylate (CAS: 2248381-13-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.
One of the key areas of investigation has been the synthesis and structural modification of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1H-pyrrole-2-carboxylate. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, leveraging advanced techniques such as microwave-assisted synthesis and catalytic methods. These advancements have not only facilitated the large-scale production of the compound but also enabled the exploration of its derivatives for enhanced pharmacological properties. The structural flexibility of this compound makes it a valuable scaffold for the design of new bioactive molecules.
In terms of biological activity, recent studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1H-pyrrole-2-carboxylate exhibits potent inhibitory effects on specific enzymatic targets. For instance, it has been shown to act as a selective inhibitor of certain kinases involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, preliminary in vitro and in vivo studies have indicated its efficacy in modulating cellular processes such as apoptosis and proliferation, suggesting its applicability in oncology research.
Another noteworthy aspect of this compound is its pharmacokinetic profile. Recent pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its development as a therapeutic agent. The compound has demonstrated good bioavailability and stability under physiological conditions, further supporting its potential for clinical translation. However, challenges such as optimizing its solubility and minimizing off-target effects remain areas of active research.
In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1H-pyrrole-2-carboxylate (CAS: 2248381-13-5) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its diverse biological activities, make it a valuable subject of ongoing research. Future studies are expected to focus on further elucidating its mechanism of action, exploring its therapeutic potential in various disease models, and advancing its development towards clinical applications. The insights gained from these efforts will undoubtedly contribute to the broader understanding of heterocyclic compounds and their role in modern medicine.
2248381-13-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-dimethyl-1H-pyrrole-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)